3-[8-[(4-Fluorophenyl)methyl]-16,16-dimethyl-12,14-dioxo-6,8,11,13-tetrazatetracyclo[7.7.0.02,7.011,15]hexadeca-1(9),2(7),3,5-tetraen-13-yl]-2,2-dimethylpropanoic acid

• Molecular Formula: C26H27FN4O4
• Molecular Weight: 478.5 g/mol
• IUPAC Name: 3-[8-[(4-fluorophenyl)methyl]-16,16-dimethyl-12,14-dioxo-6,8,11,13-tetrazatetracyclo[7.7.0.02,7.011,15]hexadeca-1(9),2(7),3,5-tetraen-13-yl]-2,2-dimethylpropanoic acid
• InChI: InChI=1S/C26H27FN4O4/c1-25(2,23(33)34)14-31-22(32)20-26(3,4)19-17-6-5-11-28-21(17)29(18(19)13-30(20)24(31)35)12-15-7-9-16(27)10-8-15/h5-11,20H,12-14H2,1-4H3,(H,33,34)
• InChI Key: PZDULKFJLQEMQQ-UHFFFAOYSA-N
• Canonical SMILES: CC1(C2C(=O)N(C(=O)N2CC3=C1C4=C(N3CC5=CC=C(C=C5)F)N=CC=C4)CC(C)(C)C(=O)O)C

Description

PMID28447479-Compound-14: is a synthetic organic compound known for its inhibitory activity against nicotinamide N-methyltransferase (NNMT). This enzyme plays a crucial role in cellular metabolism, and its inhibition has been linked to potential therapeutic benefits in treating metabolic diseases such as type 2 diabetes and obesity .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of PMID28447479-Compound-14 involves multiple steps, starting with the preparation of a thienopyrimidine scaffold. This scaffold is then modified through various chemical reactions to achieve the desired inhibitory activity against NNMT .

Industrial Production Methods: Industrial production of PMID28447479-Compound-14 typically involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process includes the use of advanced techniques such as high-performance liquid chromatography (HPLC) for purification and quality control .

Chemical Reactions Analysis

Types of Reactions: PMID28447479-Compound-14 undergoes several types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, leading to the formation of oxidized products.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, resulting in reduced products.

Substitution: This reaction involves the replacement of one atom or group of atoms with another, leading to the formation of substituted products

Common Reagents and Conditions:

Oxidation: Common reagents include potassium permanganate and chromium trioxide.

Reduction: Common reagents include hydrogen gas and sodium borohydride.

Substitution: Common reagents include halogens and alkylating agents

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation reactions may produce ketones or carboxylic acids, while reduction reactions may produce alcohols .

Scientific Research Applications

PMID28447479-Compound-14 has a wide range of scientific research applications, including:

Chemistry: Used as a model compound for studying enzyme inhibition and metabolic pathways.

Biology: Investigated for its effects on cellular metabolism and energy regulation.

Medicine: Explored as a potential therapeutic agent for treating metabolic diseases such as type 2 diabetes and obesity.

Industry: Utilized in the development of new drugs and therapeutic agents

Mechanism of Action

The mechanism of action of PMID28447479-Compound-14 involves the inhibition of nicotinamide N-methyltransferase (NNMT). This enzyme is involved in the methylation of nicotinamide, a key step in cellular metabolism. By inhibiting NNMT, PMID28447479-Compound-14 disrupts this metabolic pathway, leading to increased glucose uptake and metabolism, which can help reduce blood glucose levels and promote weight loss .

Comparison with Similar Compounds

Compound 10: Another NNMT inhibitor with a different chemical structure but similar inhibitory activity.

Compound 12: A related compound with a thienopyrimidine scaffold but different functional groups.

Compound 16: A structurally similar compound with modifications to enhance its inhibitory activity

Uniqueness: PMID28447479-Compound-14 is unique due to its high specificity and potency as an NNMT inhibitor. Its ability to selectively target NNMT and modulate cellular metabolism makes it a promising candidate for therapeutic applications .